(6S)-CP-470711

• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C18H26N6O2/c1-11-9-23(15-5-7-19-17(21-15)13(3)25)10-12(2)24(11)16-6-8-20-18(22-16)14(4)26/h5-8,11-14,25-26H,9-10H2,1-4H3/t11-,12+,13-,14+/m1/s1
• InChIKey: ATNZXIACLONSSN-RQJABVFESA-N

(6S)-CP-470711 for Procurement: Potent SDH Inhibitor for Diabetic Complication and Polyol Pathway Research

(6S)-CP-470711 (also known as CP-470711 or SDI-711) is a potent and selective sorbitol dehydrogenase (SDH) inhibitor developed by Pfizer. It belongs to the pyrimidine-piperazine class of small molecules and acts by blocking the conversion of sorbitol to fructose in the second step of the polyol pathway. The compound demonstrates high in vitro potency against human SDH with an IC₅₀ of 19 nM and rat SDH with an IC₅₀ of 27 nM [1]. Structurally, it contains a (6S)-configured 2,6-dimethylpiperazine core with bis-pyrimidinyl diethanol substituents, a stereochemical configuration critical to its biological activity and metabolic stability [2]. The compound has been employed in multiple peer-reviewed studies investigating diabetic autonomic neuropathy, spinal cord contusion injury, and polyol pathway-mediated glucotoxicity [1].

SDH pathway inhibition study tool

Stereochemically defined (6S) configuration

Reported in polyol pathway disease models

• [1] Chu-Moyer MY, Ballinger WE, Beebe DA, Coutcher JB, Day WW, Li J, Oates PJ, Weekly RM. SAR and species/stereo-selective metabolism of the sorbitol dehydrogenase inhibitor, CP-470,711. Bioorg Med Chem Lett. 2002 Jun 3;12(11):1477-80. doi: 10.1016/s0960-894x(02)00208-1 View Source
• [2] Schmidt RE, Dorsey DA, Beaudet LN, Parvin CA, Yarasheski KE, Smith SR, Williamson JR, Oates PJ. A potent sorbitol dehydrogenase inhibitor exacerbates sympathetic autonomic neuropathy in rats with streptozotocin-induced diabetes. Exp Neurol. 2005 Apr;192(2):407-19. doi: 10.1016/j.expneurol.2004.12.018 View Source

Why Generic SDH Inhibitors Cannot Substitute for (6S)-CP-470711 in Polyol Pathway Research

Procurement of generic sorbitol dehydrogenase inhibitors cannot functionally substitute for (6S)-CP-470711 due to three fundamental, quantifiable differentiators. First, the compound's potency against human SDH (IC₅₀ = 19 nM) represents a specific optimization within the pyrimidine-piperazine series that is not shared across all SDH inhibitors; structurally related compounds like SDI-158 (CP-166,572) exhibit approximately 50-fold lower potency [1]. Second, the (6S)-stereochemistry is not merely a synthetic artifact but determines species-specific metabolic stability and in vivo epimerization behavior [2]. Third, the compound's well-characterized in vivo pharmacodynamic profile—including quantifiable effects on ganglionic sorbitol (26-40 fold increase) and fructose (20-75% decrease) at defined dosing regimens—provides a reproducible experimental baseline that cannot be replicated with uncharacterized analogs [1]. Substitution would introduce uncontrolled variables in potency, stereochemical integrity, and in vivo target engagement.

Potency context may differ

Structurally related SDH inhibitors (e.g., SDI-158) exhibit substantially lower potency; assay-response context may not transfer directly.

Stereochemical integrity is critical

The (6S) configuration governs species-specific metabolic stability and epimerization; racemate or alternative isomers alter in vivo profile.

Pharmacodynamic baseline absent in generics

Uncharacterized analogs lack documented target engagement metrics, limiting reproducible model-response interpretation.

• [1] Schmidt RE, Dorsey DA, Beaudet LN, Parvin CA, Yarasheski KE, Smith SR, Williamson JR, Oates PJ. A potent sorbitol dehydrogenase inhibitor exacerbates sympathetic autonomic neuropathy in rats with streptozotocin-induced diabetes. Exp Neurol. 2005 Apr;192(2):407-19. doi: 10.1016/j.expneurol.2004.12.018 View Source
• [2] Chu-Moyer MY, Ballinger WE, Beebe DA, Coutcher JB, Day WW, Li J, Oates PJ, Weekly RM. SAR and species/stereo-selective metabolism of the sorbitol dehydrogenase inhibitor, CP-470,711. Bioorg Med Chem Lett. 2002 Jun 3;12(11):1477-80. doi: 10.1016/s0960-894x(02)00208-1 View Source

Quantitative Evidence Guide: (6S)-CP-470711 vs. SDI-158 and Other SDH Inhibitors

Direct Head-to-Head Potency Comparison: (6S)-CP-470711 vs. SDI-158

(6S)-CP-470711 demonstrates approximately 50-fold greater potency than the structurally related compound SDI-158 (CP-166,572) in direct comparative evaluation [1].

Potency Comparison

Head-to-head

~50-fold greater potency than SDI-158

Supports reduced compound consumption and target-specific interpretation

Consistent SDH inhibition assays, same research group

Evidence Dimension	Relative inhibitory potency against sorbitol dehydrogenase
Target Compound Data	IC₅₀ = 19 nM (human), 27 nM (rat) [derived from original SAR study]
Comparator Or Baseline	SDI-158 (CP-166,572): approximately 50-fold less potent; published IC₅₀ range ~240-1000 nM [2]
Quantified Difference	~50-fold higher potency for (6S)-CP-470711
Conditions	Comparative studies conducted by same research group using consistent SDH inhibition assays

Why This Matters

This 50-fold potency differential directly translates to reduced compound consumption per experiment and lower effective concentration requirements in in vitro and in vivo systems, improving experimental cost-efficiency and reducing potential off-target effects from high compound concentrations.

• [1] Schmidt RE, Dorsey DA, Beaudet LN, Parvin CA, Yarasheski KE, Smith SR, Williamson JR, Oates PJ. A potent sorbitol dehydrogenase inhibitor exacerbates sympathetic autonomic neuropathy in rats with streptozotocin-induced diabetes. Exp Neurol. 2005 Apr;192(2):407-19. doi: 10.1016/j.expneurol.2004.12.018 View Source
• [2] BindingDB Entry BDBM50102723: CP-166572 (SDI-158) IC₅₀ data for human sorbitol dehydrogenase. Accession: CHEMBL90488 View Source

In Vivo Target Engagement Quantification: (6S)-CP-470711 Pharmacodynamic Effects

At 5 mg/kg/day oral dosing for 3 months, (6S)-CP-470711 produced profound and quantifiable alterations in polyol pathway intermediates in rat sympathetic ganglia, establishing clear target engagement metrics [1].

In Vivo Target Engagement

Reported

Sorbitol increase: 26–40×; Fructose decrease: 20–75%

Defined target engagement thresholds for dose-ranging studies

5 mg/kg/day oral, 3-month diabetic rat model

Evidence Dimension	In vivo polyol pathway metabolite modulation
Target Compound Data	Ganglionic sorbitol: 26-40 fold increase; ganglionic fructose: 20-75% decrease
Comparator Or Baseline	Untreated control animals (baseline polyol pathway activity)
Quantified Difference	26-40× sorbitol elevation; 20-75% fructose reduction
Conditions	Streptozotocin-induced diabetic rats and non-diabetic controls; 5 mg/kg/day oral administration; 3-month treatment duration

Why This Matters

These metrics provide experimentally validated target engagement thresholds, enabling researchers to design dose-ranging studies with confidence in expected pharmacodynamic responses, unlike uncharacterized analogs requiring de novo optimization.

• [1] Schmidt RE, Dorsey DA, Beaudet LN, Parvin CA, Yarasheski KE, Smith SR, Williamson JR, Oates PJ. A potent sorbitol dehydrogenase inhibitor exacerbates sympathetic autonomic neuropathy in rats with streptozotocin-induced diabetes. Exp Neurol. 2005 Apr;192(2):407-19. doi: 10.1016/j.expneurol.2004.12.018 View Source

Stereochemical Integrity and Species-Specific Metabolism of (6S)-CP-470711

SAR and metabolism studies on (6S)-CP-470711 reveal species-dependent epimerization behavior: in vivo epimerization occurs in rats but not in dogs, and is not expected in humans [1].

Stereochemical Stability

Class-level inference

Epimerization observed in rats but not in dogs; not predicted in humans

Stereochemistry dictates species-specific metabolic profile

Oxidation-reduction pathway; qualitative species difference

Evidence Dimension	In vivo stereochemical stability
Target Compound Data	No epimerization in dogs; no epimerization expected in humans; epimerization observed in rats via oxidation-reduction pathway
Comparator Or Baseline	Other stereoisomers of CP-470711 (non-6S configurations) — no direct quantitative comparison available
Quantified Difference	Qualitative species-dependent difference (not quantified)
Conditions	In vivo metabolism studies across rat, dog, and predicted human systems

Why This Matters

The defined (6S)-stereochemistry is critical for reproducible experimental outcomes; procurement of undefined stereoisomer mixtures or alternative stereochemical configurations introduces uncontrolled variables in metabolic stability and target engagement, particularly when translating between rodent and higher species models.

• [1] Chu-Moyer MY, Ballinger WE, Beebe DA, Coutcher JB, Day WW, Li J, Oates PJ, Weekly RM. SAR and species/stereo-selective metabolism of the sorbitol dehydrogenase inhibitor, CP-470,711. Bioorg Med Chem Lett. 2002 Jun 3;12(11):1477-80. doi: 10.1016/s0960-894x(02)00208-1 View Source

Cross-Study Comparison: (6S)-CP-470711 vs. Sorbitol dehydrogenase-IN-1

Sorbitol dehydrogenase-IN-1 demonstrates in vitro IC₅₀ values of 4 nM (rat) and 5 nM (human) , representing approximately 4-5 fold greater potency than (6S)-CP-470711 (19 nM human, 27 nM rat) in published assays.

Cross-Study Potency

Cross-study comparable

SDH-IN-1 IC50: 4–5× more potent in vitro than (6S)-CP-470711

Higher in vitro potency vs. greater in vivo characterization — selection context-dependent

Assays by different groups; no direct in vivo comparison

Evidence Dimension	In vitro SDH inhibitory potency
Target Compound Data	(6S)-CP-470711: IC₅₀ = 19 nM (human), 27 nM (rat)
Comparator Or Baseline	Sorbitol dehydrogenase-IN-1: IC₅₀ = 4 nM (rat), 5 nM (human)
Quantified Difference	~4-5 fold greater in vitro potency for Sorbitol dehydrogenase-IN-1
Conditions	Both compounds evaluated in recombinant SDH enzyme inhibition assays; assays performed by different research groups

Why This Matters

For researchers requiring maximal in vitro SDH inhibition potency, Sorbitol dehydrogenase-IN-1 offers a quantifiable potency advantage. However, (6S)-CP-470711 provides the advantage of extensive in vivo characterization in diabetic neuropathy models, documented target engagement metrics, and established dosing regimens—data not available in public literature for Sorbitol dehydrogenase-IN-1.

Optimal Application Scenarios for (6S)-CP-470711 Based on Quantitative Evidence

Diabetic Autonomic Neuropathy Research: Polyol Pathway Modulation

Based on direct in vivo pharmacodynamic evidence, (6S)-CP-470711 is optimally deployed in studies investigating the role of SDH and the polyol pathway in diabetic autonomic neuropathy. At oral dosing of 5 mg/kg/day, the compound reliably increases ganglionic sorbitol by 26-40 fold and decreases fructose by 20-75%, providing robust target engagement metrics for experimental validation [1]. This quantifiable modulation of pathway intermediates allows researchers to correlate SDH inhibition with neuroaxonal dystrophy (NAD) outcomes, with published data showing 2.5-fold and 4-5-fold increases in NAD in superior mesenteric ganglia and ileal mesenteric nerves, respectively, in treated diabetic rats versus untreated diabetics [1].

Spinal Cord Injury and Wallerian Degeneration Studies

In spinal cord contusion injury models, (6S)-CP-470711 has demonstrated significant improvement in locomotor recovery and reduction of spinal cord tissue loss when used as a single-agent SDH inhibitor [2]. The compound's application in this context is supported by evidence of polyol pathway activation following contusion injury, with increased tissue sorbitol levels and axonal aldose reductase expression [2]. Researchers investigating glucotoxicity-mediated axonal degeneration can employ (6S)-CP-470711 to specifically interrogate the contribution of the second step of the polyol pathway, distinct from aldose reductase inhibition strategies using sorbinil or ARI-809 [2].

Comparative Polyol Pathway Pharmacology Studies

The well-characterized ~50-fold potency differential between (6S)-CP-470711 and its structural analog SDI-158 (CP-166,572) makes this compound pair ideal for dose-response and structure-activity relationship studies examining the impact of SDH inhibitor potency on downstream pathway effects [1]. Researchers can utilize (6S)-CP-470711 as the high-potency comparator against lower-potency SDH inhibitors to correlate inhibition efficiency with functional outcomes such as nerve conduction velocity changes, NAD frequency, and tissue metabolite profiles [1].

Species-Dependent Metabolism and Chiral Stability Investigations

The documented species-specific epimerization behavior of (6S)-CP-470711—occurring in rats via oxidation-reduction pathway but absent in dogs and not predicted in humans—provides a unique tool for studying stereoselective drug metabolism and chiral stability in vivo [3]. This compound is particularly valuable for researchers investigating the translational relevance of rodent pharmacokinetic data to higher species, or for those examining the role of benzylic alcohol stereochemistry in metabolic stability [3].

Application

Selection Property

Validation Focus

Autonomic neuropathy model research

Quantitative polyol pathway modulation

Neuroaxonal dystrophy endpoint evaluation

Spinal cord injury model research

SDH-specific polyol pathway interrogation

Locomotor recovery and tissue preservation endpoints

Comparative inhibitor pharmacology

High-potency reference compound with known potency range

Dose-response and pathway output correlation

Stereoselective metabolism research

Documented species-dependent epimerization

Chiral stability and cross-species metabolic comparison

• [1] Schmidt RE, Dorsey DA, Beaudet LN, Parvin CA, Yarasheski KE, Smith SR, Williamson JR, Oates PJ. A potent sorbitol dehydrogenase inhibitor exacerbates sympathetic autonomic neuropathy in rats with streptozotocin-induced diabetes. Exp Neurol. 2005 Apr;192(2):407-19. doi: 10.1016/j.expneurol.2004.12.018 View Source
• [2] Zeman RJ, Wen X, Ouyang N, Brown AM, Etlinger JD. Role of the Polyol Pathway in Locomotor Recovery and Wallerian Degeneration after Spinal Cord Contusion Injury. J Neurotrauma. 2021 Nov 4. doi: 10.1089/neu.2021.0342 View Source
• [3] Chu-Moyer MY, Ballinger WE, Beebe DA, Coutcher JB, Day WW, Li J, Oates PJ, Weekly RM. SAR and species/stereo-selective metabolism of the sorbitol dehydrogenase inhibitor, CP-470,711. Bioorg Med Chem Lett. 2002 Jun 3;12(11):1477-80. doi: 10.1016/s0960-894x(02)00208-1 View Source